2-cyclohexyl-N-(3-methoxyphenyl)acetamide

• IUPAC Name: 2-cyclohexyl-N-(3-methoxyphenyl)acetamide
• InChI: InChI=1S/C15H21NO2/c1-18-14-9-5-8-13(11-14)16-15(17)10-12-6-3-2-4-7-12/h5,8-9,11-12H,2-4,6-7,10H2,1H3,(H,16,17)
• InChI Key: PWYHZFKQHKZFCP-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)NC(=O)CC2CCCCC2
• Molecular Formula: C15H21NO2
• Molecular Weight: 247.33 g/mol

Description

2-cyclohexyl-N-(3-methoxyphenyl)acetamide, also known as CX-717, is a compound that belongs to the class of ampakines. Ampakines are a group of compounds that enhance the activity of AMPA receptors in the brain, which are responsible for excitatory neurotransmission. CX-717 has been shown to improve cognitive function, memory, and attention, making it a promising compound for the treatment of cognitive disorders.

Mechanism of Action

2-cyclohexyl-N-(3-methoxyphenyl)acetamide acts as a positive allosteric modulator of AMPA receptors, which enhances the activity of these receptors and increases the release of neurotransmitters such as glutamate. This leads to increased synaptic plasticity and improved cognitive function.
Biochemical and Physiological Effects:
2-cyclohexyl-N-(3-methoxyphenyl)acetamide has been shown to improve working memory, attention, and cognitive flexibility in animal models and in human clinical trials. It has also been shown to increase the release of acetylcholine in the brain, which is important for learning and memory.

Advantages and Limitations for Lab Experiments

One advantage of 2-cyclohexyl-N-(3-methoxyphenyl)acetamide is its ability to improve cognitive function without causing significant side effects. However, its effects on long-term cognitive function and its potential for abuse need to be further studied.

Future Directions

Future research on 2-cyclohexyl-N-(3-methoxyphenyl)acetamide could focus on its potential use in the treatment of cognitive disorders such as Alzheimer's disease and ADHD. It could also be studied for its potential use as a cognitive enhancer in healthy individuals. Further studies are needed to determine its long-term effects on cognitive function and its potential for abuse.

Synthesis Methods

2-cyclohexyl-N-(3-methoxyphenyl)acetamide can be synthesized using a multi-step process involving the reaction of cyclohexylmagnesium bromide with 3-methoxybenzaldehyde, followed by the reaction of the resulting alcohol with acetic anhydride and hydrochloric acid. The final product is obtained through recrystallization from ethanol.

Scientific Research Applications

2-cyclohexyl-N-(3-methoxyphenyl)acetamide has been extensively studied for its potential use in the treatment of cognitive disorders such as Alzheimer's disease, attention deficit hyperactivity disorder (ADHD), and schizophrenia. It has been shown to improve cognitive function in animal models and in human clinical trials.